Pigment Red 177

Specification

• CAS No.: 4051-63-2
• Molecular Formula: C28H16N2O4
• Molecular Weight: 444.4 g/mol
• IUPAC Name: 1-amino-4-(4-amino-9,10-dioxoanthracen-1-yl)anthracene-9,10-dione
• Standard InChI: InChI=1S/C28H16N2O4/c29-19-11-9-13(21-23(19)27(33)17-7-3-1-5-15(17)25(21)31)14-10-12-20(30)24-22(14)26(32)16-6-2-4-8-18(16)28(24)34/h1-12H,29-30H2
• Standard InChI Key: KNMQFBWXSICVQC-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)N)C4=C5C(=C(C=C4)N)C(=O)C6=CC=CC=C6C5=O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)N)C4=C5C(=C(C=C4)N)C(=O)C6=CC=CC=C6C5=O

Introduction

Pigment Red 177 (PR177), identified by CAS number 4051-63-2, is a high-performance anthraquinone-based organic pigment renowned for its vivid bluish-red hue and exceptional durability. Below is a structured analysis of its properties, applications, and synthesis, supported by data from diverse technical and industrial sources.

Key Physical-Chemical Data

Property	Value/Description
Oil Absorption	40–60 g/100g
Heat Resistance	280–300°C
Lightfastness (1–8)	8 (full shade)
Migration Resistance	5 (1–5 scale, 5 = excellent)

Technical Properties and Performance

PR177 exhibits:

• High Thermal Stability: Withstands temperatures up to 300°C, making it suitable for plastics processing (e.g., HDPE, PP) and high-temperature coatings.

• Superior Lightfastness: Retains color integrity under prolonged UV exposure, critical for automotive coatings and outdoor applications.

• Chemical Resistance: Resistant to acids, alkalis, solvents (e.g., MEK, ethyl acetate), and plastics additives like DIDP.

• Tinting Strength: 95–105% compared to standards, enabling efficient use in transparent films and inks.

Industrial Applications

PR177 is widely used across industries due to its versatility:

Coatings and Paints

• Automotive: OEM finishes, refinishes, and powder coatings due to overcoating fastness.

• Architectural: Water- and solvent-based decorative coatings.

Plastics

• Transparent films (PVC, PET) and engineering resins (PA, ABS) with heat resistance up to 300°C.

Inks

• Security printing (e.g., banknotes) and LCD filter coloration.

Textiles

• Spin dyeing for synthetic fibers (polyester, nylon).

Synthesis and Manufacturing

Traditional synthesis involves sulfonic acid group removal from 4,4′-diamino-1,1′-dianthraquinone-3,3′-disulfonic acid (DAS) in concentrated sulfuric acid. A patented eco-friendly alternative uses ionic liquids (e.g., BSMTF), achieving:

• Yield: 97.9%.

• Waste Reduction: Eliminates dilute sulfuric acid byproducts.

Comparative Advantages Over Other Red Pigments

Feature	PR177 vs. Other Organic Reds
Heat Resistance	Superior (280–300°C vs. <250°C)
Lightfastness	Higher (8 vs. 6–7 on scale)
Chemical Stability	Better resistance to solvents
Applications	Broader (e.g., LCDs, security inks)